![molecular formula C7H8N6O2 B4330971 N-(5-methylisoxazol-3-yl)-2-(1H-tetrazol-1-yl)acetamide](/img/structure/B4330971.png)
N-(5-methylisoxazol-3-yl)-2-(1H-tetrazol-1-yl)acetamide
Overview
Description
N-(5-methylisoxazol-3-yl)-2-(1H-tetrazol-1-yl)acetamide, also known as MTA, is a compound that has gained attention in scientific research due to its potential therapeutic applications. MTA is a small molecule that has been shown to have a range of biological effects, including anti-inflammatory and neuroprotective properties. In
Mechanism of Action
N-(5-methylisoxazol-3-yl)-2-(1H-tetrazol-1-yl)acetamide's mechanism of action is not fully understood, but it is thought to involve the activation of the adenosine A1 receptor. Activation of this receptor has been shown to have anti-inflammatory and neuroprotective effects, which may explain some of the biological effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the upregulation of anti-inflammatory cytokines, and the modulation of oxidative stress. Additionally, this compound has been shown to enhance neurotrophic factor expression and promote neurite outgrowth.
Advantages and Limitations for Lab Experiments
One advantage of N-(5-methylisoxazol-3-yl)-2-(1H-tetrazol-1-yl)acetamide is its small size, which allows it to easily cross the blood-brain barrier. Additionally, this compound has been shown to have low toxicity in vitro and in vivo. However, one limitation of this compound is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are many potential future directions for research on N-(5-methylisoxazol-3-yl)-2-(1H-tetrazol-1-yl)acetamide. One area of interest is the development of this compound analogs with improved solubility and potency. Additionally, further research is needed to fully understand this compound's mechanism of action and its potential therapeutic applications in a range of diseases. Finally, the use of this compound in combination with other therapeutic agents may be a promising avenue for future research.
Scientific Research Applications
N-(5-methylisoxazol-3-yl)-2-(1H-tetrazol-1-yl)acetamide has been studied for its potential therapeutic applications in a range of diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This compound has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of neuroinflammatory diseases. Additionally, this compound has been shown to have neuroprotective properties, which may be beneficial in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
N-(5-methyl-1,2-oxazol-3-yl)-2-(tetrazol-1-yl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N6O2/c1-5-2-6(10-15-5)9-7(14)3-13-4-8-11-12-13/h2,4H,3H2,1H3,(H,9,10,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMNPBQBYXQFOAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)CN2C=NN=N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N6O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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